molecular formula C17H17N3O4 B2423339 N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide CAS No. 1428357-69-0

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide

Cat. No. B2423339
CAS RN: 1428357-69-0
M. Wt: 327.34
InChI Key: YPWACVUBRYBAFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide, also known as BMD-120, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to modulate various biological pathways and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Structural Analysis

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide is involved in the synthesis and structural analysis of various chemical compounds. It serves as a precursor or intermediate in the synthesis of complex molecules.

  • Role in NK-1 Antagonist Synthesis:

    • The compound plays a crucial role in the synthesis of NK-1 antagonists, which are used in the treatment of various medical conditions. Its structural framework allows for regioselective pyridine metallation chemistry, leading to the creation of complex molecules with antagonist activity (Jungheim et al., 2006).
  • Participation in Heterocyclic Compound Synthesis:

    • It is used as a starting material or intermediate in the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have been studied for their anti-inflammatory, analgesic, and COX inhibitory activities (Abu‐Hashem et al., 2020).
  • Involvement in Three-Component Synthesis:

    • The compound is involved in a three-component, one-pot synthesis method, leading to the creation of 1,8-naphthyridine and isoxazole derivatives. This method represents an efficient and general approach for synthesizing complex molecules, and the formation of the products is supported by theoretical calculations (Guleli et al., 2019).
  • Contribution to the Synthesis of Novel Heterocyclic Compounds:

    • The compound is central to the synthesis and biological screening of novel heterocyclic compounds, particularly pyrimidone derivatives. These derivatives have been evaluated for their antimicrobial activities, showcasing the compound's utility in pharmaceutical research (Shah et al., 2019).
  • Use in Crystal Structure Determination:

    • The compound's derivatives have been synthesized, and their crystal structures analyzed to understand their molecular geometry and interactions. This analysis aids in the comprehension of their biological activity and the development of new drugs (Lu et al., 2017).

properties

IUPAC Name

N-(1,3-benzodioxol-5-yl)-2-pyridin-3-ylmorpholine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O4/c21-17(19-13-3-4-14-15(8-13)24-11-23-14)20-6-7-22-16(10-20)12-2-1-5-18-9-12/h1-5,8-9,16H,6-7,10-11H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPWACVUBRYBAFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(CN1C(=O)NC2=CC3=C(C=C2)OCO3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.